Cas no 692765-79-0 (1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one)

• Product Name: 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one
• CAS No: 692765-79-0
• MF: C₈H₇BrN₂O₃S
• MW: 291.121779680252
• CID: 3168462
• PubChem ID: 11666455
• Update Time: 2025-10-12

1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one
• AT43832
• 993-924-7
• 1,2,5-Thiadiazolidin-3-one, 5-(4-bromophenyl)-, 1,1-dioxide
• 5-(4-Bromophenyl)-1,2,5-thiadiazolidin-3-one 1,1-dioxide
• 5-(4-Bromophenyl)-1lambda6,2,5-thiadiazolidine-1,1,3-trione
• 5-(4-Bromophenyl)-1,2,5-thiadiazolidin-3-one1,1-dioxide
• SCHEMBL6683753
• 5-(4-bromophenyl)-1,1-dioxo-1,2,5-thiadiazolidin-3-one
• AKOS025148642
• 692765-79-0

• Inchi： 1S/C8H7BrN2O3S/c9-6-1-3-7(4-2-6)11-5-8(12)10-15(11,13)14/h1-4H,5H2,(H,10,12)
• InChI Key： XCAOEWCONBCWMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CC(NS1(=O)=O)=O

Computed Properties

• Exact Mass: 289.93608Da
• Monoisotopic Mass: 289.93608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one

1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one (CAS No. 692765-79-0): A Comprehensive Overview

1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one (CAS No. 692765-79-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazolidinones and is characterized by its unique structural features, including a bromophenyl substituent and a dioxido moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The 1,1-dioxide functionality in 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one plays a crucial role in its chemical and biological properties. Dioxides are known for their ability to form stable complexes with metal ions, which can be leveraged in the design of metalloprotein inhibitors or other bioactive molecules. Additionally, the presence of the bromophenyl group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have explored the potential therapeutic applications of 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one. One notable area of research is its activity as an antimicrobial agent. In vitro studies have shown that this compound exhibits potent inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Another promising application of 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one is in the treatment of neurodegenerative diseases. Research has indicated that this compound may have neuroprotective properties by modulating oxidative stress and inflammation pathways. In particular, it has been shown to reduce levels of reactive oxygen species (ROS) and inhibit the activation of microglia, which are key contributors to neuroinflammation.

In the context of cancer therapy, 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one has demonstrated potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines through mechanisms involving mitochondrial dysfunction and DNA damage. Furthermore, its ability to inhibit angiogenesis and metastasis makes it a promising candidate for combination therapy approaches.

The synthesis of 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-bromobenzaldehyde with thiourea followed by oxidation to form the dioxido moiety. The choice of oxidizing agent is critical for achieving high yields and purity of the final product.

To ensure the safety and efficacy of 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one, extensive preclinical testing is essential. This includes evaluation of its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Animal models have been used to assess these parameters and provide valuable insights into the compound's behavior in vivo.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one. Ongoing studies are focused on optimizing its structure to enhance potency and selectivity while minimizing side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 1,1-Dioxide-5-(4-bromophenyl)-1,2,5-thiadiazolidin-3-one (CAS No. 692765-79-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent.